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Introduction

2-Methoxyethyldiethylamine, also known as N,N-Diethyl-2-methoxyethanamine, is a tertiary
amine solvent with potential applications in various chemical syntheses, including those
relevant to drug development and materials science. Its unique combination of a methoxy ether
group and a diethylamino moiety imparts specific physical and chemical characteristics that can
be leveraged in diverse reaction conditions. This guide provides a comprehensive overview of
the core physical properties of 2-Methoxyethyldiethylamine, offering a foundational
understanding for its safe and effective use in research and development.

The judicious selection of a solvent is paramount in chemical process development, directly
influencing reaction kinetics, product purity, and overall process efficiency. Understanding the
physical properties of a solvent like 2-Methoxyethyldiethylamine is the first critical step in
assessing its suitability for a given application. This document collates available data to present
a detailed profile of this compound.
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Molecular Structure and Key Identifiers

A clear understanding of the molecular structure is fundamental to interpreting the physical

properties and predicting the behavior of a solvent.

Caption: Molecular structure of 2-Methoxyethyldiethylamine.

Table 1: Chemical Identity

Identifier

Value

Chemical Name

2-Methoxyethyldiethylamine

Systematic Name

N,N-Diethyl-2-methoxyethanamine

CAS Number

34166-03-5[1]

Molecular Formula

C7H17NOJ[1]

Molecular Weight

131.22 g/mol [1]

Core Physical Properties

The following table summarizes the key physical properties of 2-Methoxyethyldiethylamine. It

is important to note that while some of these values are experimentally determined, others are

based on computational predictions and should be considered with that context in mind.

Table 2: Core Physical Properties

Property Value Source
Boiling Point 121.27 °C (394.42 K) (Calculated)
Melting Point -49.8 °C (223.35 K) (Calculated)
Density Not available

Flash Point Not available

Solubility in Water

Predicted to have low solubility

(Calculated, log10WS = -0.41)
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Causality Behind Physical Properties:

The boiling point of 2-Methoxyethyldiethylamine is influenced by its molecular weight and the
presence of a polar ether group and a tertiary amine, which can participate in intermolecular
dipole-dipole interactions. However, the absence of hydrogen bond donors (like N-H or O-H
bonds) results in a lower boiling point compared to analogous primary or secondary amines or
alcohols of similar molecular weight. The predicted low solubility in water is a consequence of
the relatively large hydrophobic diethyl and ethyl groups in comparison to the hydrophilic ether
and amine functionalities.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of a chemical
compound. While a comprehensive, experimentally verified spectral analysis for 2-
Methoxyethyldiethylamine is not readily available in public databases, theoretical predictions
and data from analogous structures can provide valuable insights.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the
methoxy group (a singlet around 3.3 ppm), the ethyl groups (a quartet for the CHz adjacent
to the nitrogen and a triplet for the terminal CHs), and the methylene groups of the ethoxy
fragment.

e 13C NMR: The carbon NMR spectrum would display distinct peaks for each unique carbon
environment within the molecule. The carbon of the methoxy group would appear in the
typical ether region (around 50-80 ppm), while the carbons of the diethylamino group would
be found in the aliphatic amine region.[2][3]

Infrared (IR) Spectroscopy:
The IR spectrum of 2-Methoxyethyldiethylamine would be characterized by:
e C-H stretching vibrations in the 2800-3000 cm~1 region.

e A prominent C-O-C stretching band for the ether linkage, typically in the 1070-1150 cm~1
region.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b8722033/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-2-methoxyethyldiethylamine
https://www.benchchem.com/product/b8722033/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-2-methoxyethyldiethylamine
https://www.benchchem.com/product/b8722033/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-2-methoxyethyldiethylamine
https://www.docbrown.info/page06/spectra2/ethylmethylamine-nmr13c.htm
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Structural_Assignment/Interpreting_C-13_NMR_Spectra
https://www.benchchem.com/product/b8722033/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-2-methoxyethyldiethylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8722033?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e C-N stretching vibrations, which are often weaker and can be found in the 1020-1250 cm~1
range.

Applications and Relevance in Drug Development

While specific documented applications of 2-Methoxyethyldiethylamine in drug development
are not widespread in publicly available literature, its structural motifs suggest potential utility in
several areas:

e As a Building Block: The molecule can serve as a precursor for the synthesis of more
complex molecules containing the methoxyethyl and diethylamino functionalities. These
groups can be found in various biologically active compounds.

o As a Non-protic Polar Solvent: Its nature as a tertiary amine makes it a non-protic solvent.
The presence of the ether linkage provides some polarity, which could be beneficial for
dissolving a range of organic compounds.

o As a Base or Catalyst: Tertiary amines are commonly employed as non-nucleophilic bases in
a variety of organic reactions, such as dehydrohalogenations and as catalysts in reactions
like the formation of urethanes.

The combination of ether and amine functionalities in one molecule can also lead to interesting
chelating properties, which could be explored in the context of metal-catalyzed reactions.

Safety and Handling

Given the lack of a specific Safety Data Sheet (SDS) for 2-Methoxyethyldiethylamine, it is
imperative to handle this compound with the precautions appropriate for analogous tertiary
amines and ethers.

General Precautions:

o Flammability: Assume the compound is flammable and should be kept away from ignition
sources.[4][5][6]

» Toxicity: Handle with care, avoiding inhalation, ingestion, and skin contact. Similar amines
can be harmful if swallowed or inhaled and may cause skin and eye irritation or burns.[4][7]
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o Personal Protective Equipment (PPE): Always use appropriate PPE, including safety
goggles, gloves, and a lab coat. Work in a well-ventilated area or a chemical fume hood.[8]

Experimental Protocols: A Note on Self-Validating
Systems

In the absence of established, peer-reviewed protocols specifically utilizing 2-
Methoxyethyldiethylamine, any experimental design should incorporate self-validating
systems. This means that reaction progress should be monitored by reliable analytical
techniques (e.g., TLC, GC-MS, NMR) to confirm the consumption of starting materials and the
formation of the desired product.

Logical Workflow for Solvent Screening:

( )

+-— |t |t [t [
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Click to download full resolution via product page
Caption: A logical workflow for evaluating a new solvent in a chemical reaction.

This workflow ensures that the decision to use or discard 2-Methoxyethyldiethylamine as a
solvent is based on empirical data from the specific chemical system under investigation.

Conclusion

2-Methoxyethyldiethylamine is a solvent with a combination of functional groups that may
offer advantages in specific synthetic applications. This guide has compiled the available
physical property data to provide a foundational understanding for researchers. The lack of
extensive experimental data underscores the need for careful evaluation and the
implementation of self-validating experimental protocols when considering its use. As with any
chemical, a thorough risk assessment should be conducted before its introduction into the
laboratory setting.

References

A comprehensive list of references is not applicable as direct, authoritative sources for all
physical properties of 2-Methoxyethyldiethylamine were not found during the search. The
provided information is a synthesis of data from analogous compounds and computational
predictions. The citations included in the text point to sources for related compounds that were
used to infer properties and safety considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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